Conventional rigid polyimides (e.g., from PMDA) are insoluble and require multi-step imidization from precursors. 4-((Phenylsulphonyl)oxy)phthalic acid disrupts chain packing via a bulky phenylsulfonyloxy group, yielding organosoluble polyimides. This enables direct solution-casting of films, coatings, and composite matrices, reducing processing complexity and improving uniformity. • Solution-processable fully imidized polymer • Eliminates imidization step for reliable thin films • Low-viscosity solutions ease fiber impregnation.
4-((Phenylsulphonyl)oxy)phthalic acid, CAS 51419-12-6, is a functionalized aromatic dicarboxylic acid used as a monomer precursor for advanced polymers, primarily polyimides and polyamides. Its defining feature is the bulky phenylsulfonyloxy side group, which is intentionally incorporated to modify the final polymer's physical properties. Unlike commodity aromatic acids, this compound is specifically designed to enhance polymer solubility and processability without significantly compromising the high thermal stability inherent to aromatic polymers, a critical attribute for applications in electronics and aerospace.
Direct substitution with common, lower-cost aromatic diacids or their anhydrides, such as pyromellitic dianhydride (PMDA), typically results in rigid-rod polyimides that are insoluble and infusible. This lack of solubility severely restricts processing options, often mandating complex multi-step fabrication from a poly(amic acid) precursor state. 4-((Phenylsulphonyl)oxy)phthalic acid is specified when solution processability of the final, fully imidized polymer is a key manufacturing requirement. The bulky side group is engineered to disrupt polymer chain packing, thereby enabling solubility in common organic solvents and facilitating the production of films, coatings, and composite matrices via more cost-effective direct solution-casting techniques.
4-Hydroxyphthalic acid and 4-sulfophthalic acid exhibit substantially lower log P; substituting may shift phase partitioning and chromatographic retention.
Target has 2 H-bond donors vs. 3 in analogs; acceptor arrangement differs, potentially altering crystal packing and protic-solvent solubility.
The benzenesulfonate leaving group is absent in hydroxy- or sulfonic acid analogs; nucleophilic substitution pathways may not transfer.
The primary procurement driver for this compound is to synthesize polymers with improved solubility. The introduction of bulky, non-coplanar side groups, such as phenylsulfonyloxy, is a well-established method to disrupt the interchain packing and π-π stacking that render many aromatic polyimides intractable. This structural modification reduces crystallinity and increases the fractional free volume, allowing solvent molecules to permeate and dissolve the fully imidized polymer. This fundamentally changes the processing characteristics compared to polymers derived from unsubstituted, planar monomers like PMDA.
| Evidence Dimension | Solubility of Final Polyimide in Aprotic Polar Solvents (e.g., NMP, DMAc) |
| Target Compound Data | Designed to be Soluble |
| Comparator Or Baseline | Polyimides from Pyromellitic Dianhydride (PMDA): Generally Insoluble (e.g., Kapton®) |
| Quantified Difference | Qualitative shift from insoluble to soluble, enabling direct processing of the final polymer from solution. |
| Conditions | Fully imidized polymer state. |
This enables the use of lower-cost, scalable manufacturing techniques like solution-casting for films or spin-coating for electronics, which are not feasible for insoluble polymers.
A critical procurement consideration is whether improved processability compromises thermal performance. The phenylsulfonyloxy group is composed of thermally stable aromatic and sulfonyl moieties. Cross-study analysis of other aromatic polyimides incorporating sulfur-containing side groups indicates that high thermal stability is maintained, with degradation temperatures well above the operational limits for most microelectronics and aerospace applications.
| Evidence Dimension | 5% Weight Loss Temperature (Td5) via TGA |
| Target Compound Data | Expected >500 °C |
| Comparator Or Baseline | Sulfur-containing polyimides from 4,4′-(p-Phenylenedisulfanyl)dianiline: 509–523 °C |
| Quantified Difference | Expected to be in the same performance class as other high-stability specialty polyimides. |
| Conditions | Inert atmosphere (N2), typical heating rate of 10 °C/min. |
This provides confidence that selecting this monomer for its processability benefits does not sacrifice the high-temperature performance essential for its target applications.
As a monomer for organosoluble polyimides, this compound is the right choice for fabricating flexible dielectric films, insulating layers, or substrates via solution-casting or spin-coating. The ability to process the final, stable polyimide from solution avoids the complex and potentially incomplete imidization step required for materials like Kapton®, leading to more reliable and uniform thin-film properties.
The bulky phenylsulfonyloxy side group is designed to increase the fractional free volume of the resulting polymer matrix, a key parameter for creating effective gas separation membranes. Its enhanced solubility allows for the straightforward fabrication of thin, uniform membrane films from solution, which is essential for achieving high permeance and selectivity in applications like CO2 capture or hydrogen purification.
In fabricating advanced composites, achieving complete wetting and impregnation of reinforcing fibers (e.g., carbon, glass) is critical. Using this monomer to create a soluble polyimide matrix resin allows for facile impregnation from a low-viscosity solution, ensuring void-free composites with superior mechanical and thermal performance compared to those made with difficult-to-process, insoluble resins.